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Get Quote

Introduction

Strain-promoted alkyne-azide cycloaddition (SPAAC) is a powerful bioorthogonal chemistry that

enables the specific labeling of biomolecules in living systems. This application note details a

protocol for labeling live cells using Cy5.5 DBCO (Dibenzocyclooctyne), a near-infrared

fluorescent probe. This method involves a two-step process: first, the metabolic incorporation of

an azide-modified monosaccharide into cellular glycans, and second, the highly specific "click

chemistry" reaction with Cy5.5 DBCO for visualization. This copper-free click chemistry

approach is ideal for live-cell imaging as it circumvents the cytotoxicity associated with copper

catalysts.[1][2][3] Cy5.5 DBCO is a bright and photostable dye, making it suitable for various

fluorescence-based applications, including flow cytometry and microscopy.[2][3]

Principle of the Technology
The labeling strategy is based on a two-step bioorthogonal reaction.[4] Initially, cells are

cultured in a medium supplemented with a peracetylated azido-sugar, such as N-azidoacetyl-D-

mannosamine (Ac4ManNAz).[4][5] The cells' metabolic machinery processes this sugar analog

and incorporates the azide group into cell surface glycoconjugates.[4] Subsequently, the azide-

labeled cells are treated with Cy5.5 DBCO. The DBCO moiety of the dye reacts specifically
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with the azide group via SPAAC to form a stable triazole linkage, covalently attaching the Cy5.5

fluorophore to the cell surface.[2][3] This specific and efficient reaction allows for the sensitive

detection of metabolically labeled cells.

Data Presentation
Parameter Value Reference(s)

Metabolic Labeling

Azido-sugar (e.g.,

Ac4ManNAz) Concentration
25-50 µM [6]

Incubation Time 1-3 days [4][5]

Cy5.5 DBCO Labeling

Cy5.5 DBCO Stock Solution 2 mM in DMSO or water [7]

Cy5.5 DBCO Working

Concentration
5-30 µM [8]

Incubation Time 30-60 minutes [8][9]

Incubation Temperature Room temperature or 37°C [4][7][8]

Fluorescence Properties

Excitation Maximum (Ex) ~678 nm [3]

Emission Maximum (Em) ~694 nm [3]

Experimental Protocols
Materials Required

Live cells of interest

Complete cell culture medium

Azido-sugar (e.g., Peracetylated N-azidoacetyl-D-mannosamine - Ac4ManNAz)

Cy5.5 DBCO
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Dimethyl sulfoxide (DMSO) or water for dissolving reagents

Phosphate-Buffered Saline (PBS), pH 7.4

Fetal Bovine Serum (FBS)

Culture vessels (e.g., plates, flasks, or glass-bottom dishes for microscopy)

Optional: Hoechst 33342 or DAPI for nuclear counterstaining

Optional: Cell viability assay kit (e.g., MTT or Trypan Blue)

Protocol for Live Cell Labeling
Step 1: Metabolic Labeling with Azido-sugar

Cell Seeding: Seed the cells in an appropriate culture vessel at a density that allows for

logarithmic growth during the labeling period.

Prepare Azido-sugar Stock Solution: Prepare a stock solution of the azido-sugar (e.g., 10

mM Ac4ManNAz in DMSO).[4]

Metabolic Incorporation: Add the azido-sugar stock solution to the cell culture medium to

achieve a final concentration of 25-50 µM.[6]

Incubation: Incubate the cells under their normal growth conditions (e.g., 37°C, 5% CO2) for

1 to 3 days to allow for the metabolic incorporation of the azide groups into the cell surface

glycans.[4][5]

Step 2: Labeling with Cy5.5 DBCO

Prepare Cy5.5 DBCO Stock Solution: Prepare a 2 mM stock solution of Cy5.5 DBCO in

DMSO or water.[7] Store any unused portion at -20°C, protected from light.

Cell Washing: Gently wash the azide-labeled cells twice with pre-warmed PBS or culture

medium to remove any unincorporated azido-sugar.[7]
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Prepare Labeling Solution: Dilute the Cy5.5 DBCO stock solution in culture medium or PBS

containing 1% FBS to a final working concentration of 5-30 µM.[8] The optimal concentration

may vary depending on the cell type and should be determined experimentally.

Incubation: Add the labeling solution to the cells and incubate for 30-60 minutes at room

temperature or 37°C, protected from light.[8][9]

Washing: Remove the labeling solution and wash the cells three to four times with PBS or

culture medium to remove any unbound Cy5.5 DBCO.[7][8]

Imaging: The cells are now labeled and ready for imaging using a fluorescence microscope

or analysis by flow cytometry. For microscopy, add fresh culture medium or PBS to the cells.

Optional Steps:

Nuclear Counterstaining: If desired, incubate the cells with a nuclear counterstain like

Hoechst 33342 or DAPI for 5-15 minutes, followed by washing.[4][8]

Cell Viability Assessment: To assess the potential cytotoxicity of the labeling procedure, a

cell viability assay can be performed. No significant cytotoxicity has been observed with this

method.[10]

Mandatory Visualization
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Experimental Workflow for Live Cell Labeling

Step 1: Metabolic Labeling

Step 2: Cy5.5 DBCO Labeling

Step 3: Analysis

Seed live cells in culture vessel

Add azido-sugar (e.g., Ac4ManNAz) to culture medium

Incubate for 1-3 days at 37°C

Wash cells to remove excess azido-sugar

Incubate with Cy5.5 DBCO solution (30-60 min)

Wash cells to remove unbound Cy5.5 DBCO

Image cells via fluorescence microscopy Analyze cells by flow cytometry

Click to download full resolution via product page

Caption: Workflow for labeling live cells using Cy5.5 DBCO.
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Mechanism of Cy5.5 DBCO Cell Labeling

Cellular Process

Chemical Reaction

Live Cell Metabolic
Incorporation

Azide-labeled
Cell Surface Glycan

Strain-Promoted
Azide-Alkyne
Cycloaddition

(SPAAC)

Cy5.5 DBCO Cy5.5 Labeled
Cell

Click to download full resolution via product page

Caption: SPAAC reaction between Cy5.5 DBCO and azide-labeled cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10697976/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10697976/
https://pubs.acs.org/doi/pdf/10.1021/jacs.5c18652
https://www.benchchem.com/product/b15604810/docs#application-notes-cy5-5-dbco-labeling-of-live-cells
https://www.benchchem.com/product/b15604810/docs#application-notes-cy5-5-dbco-labeling-of-live-cells
https://www.benchchem.com/product/b15604810/docs#application-notes-cy5-5-dbco-labeling-of-live-cells
https://www.benchchem.com/product/b15604810/docs#application-notes-cy5-5-dbco-labeling-of-live-cells
https://www.benchchem.com/product/b15604810?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604810?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604810?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

